Cas no 1261939-01-8 (4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)
1261939-01-8 structure
Product Name:4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
CAS No:1261939-01-8
MF:C13H8F3NO2
MW:267.203333854675
CID:2764777
PubChem ID:53229514
Update Time:2025-04-21
4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID70692673
- MFCD18323663
- 1261939-01-8
- 4-(2-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- 3-Pyridinecarboxylic acid, 4-[2-(trifluoromethyl)phenyl]-
- 4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
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- Inchi: 1S/C13H8F3NO2/c14-13(15,16)11-4-2-1-3-9(11)8-5-6-17-7-10(8)12(18)19/h1-7H,(H,18,19)
- InChI Key: HBBNTAUUONDZRE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C1C=CN=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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